Cas no 26060-98-0 (BOC-D-MET-OSU)

• Product Name: BOC-D-MET-OSU
• CAS No: 26060-98-0
• MF: C₁₄H₂₂N₂O₆S
• MW: 346.399282932281
• CID: 242574
• PubChem ID: 12876463
• Update Time: 2025-11-02

BOC-D-MET-OSU Chemical and Physical Properties

Names and Identifiers

• D-Methionine,N-[(1,1-dimethylethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
• Boc-D-methionine N-hydroxysuccinimide ester
• Boc-D-Met-OSu
• AG-F-93148
• AmbotzBAA1478
• ANW-43715
• Boc-D-Glu-NH2
• Boc-D-isoGln-OH
• Boc-D-Isoglutamine
• CTK8B4025
• AKOS027251013
• CS-0450295
• (2,5-dioxopyrrolidin-1-yl) (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoate
• 26060-98-0
• 2,5-Dioxopyrrolidin-1-yl (tert-butoxycarbonyl)-D-methioninate
• F10812
• (R)-2,5-Dioxopyrrolidin-1-yl2-((tert-butoxycarbonyl)amino)-4-(methylthio)butanoate
• (R)-2,5-Dioxopyrrolidin-1-yl 2-((tert-butoxycarbonyl)amino)-4-(methylthio)butanoate
• MFCD00236867
• AS-46883
• N-Boc-D-methionine Succinimido Ester
• BOC-D-MET-OSU

• Inchi： 1S/C14H22N2O6S/c1-14(2,3)21-13(20)15-9(7-8-23-4)12(19)22-16-10(17)5-6-11(16)18/h9H,5-8H2,1-4H3,(H,15,20)/t9-/m1/s1
• InChI Key： PCZJWSPKNYONIM-SECBINFHSA-N
• SMILES： S(C)CC[C@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.12
• Monoisotopic Mass: 346.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 1

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• PSA: 127.31000
• LogP: 1.56880

BOC-D-MET-OSU Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BOC-D-MET-OSU

Comprehensive Guide to BOC-D-MET-OSU (CAS No. 26060-98-0): Properties, Applications, and Industry Insights

BOC-D-MET-OSU (CAS No. 26060-98-0), also known as N-tert-Butoxycarbonyl-D-methionine N-hydroxysuccinimide ester, is a specialized amino acid derivative widely used in peptide synthesis and bioconjugation. This compound belongs to the class of N-hydroxysuccinimide (NHS) esters, which are critical for carboxyl group activation in organic and biochemical reactions. Its unique structure, featuring a BOC-protected D-methionine moiety, makes it invaluable for researchers in pharmaceutical development, proteomics, and material science.

The growing demand for custom peptide synthesis and drug discovery has placed BOC-D-MET-OSU in the spotlight. Recent trends in biotechnology highlight its role in designing targeted therapeutics, such as antibody-drug conjugates (ADCs) and peptide-based vaccines. Users frequently search for terms like "BOC-D-MET-OSU solubility", "storage conditions for NHS esters", and "BOC-D-MET-OSU vs. Fmoc analogs", reflecting the need for practical handling and comparative data.

From a chemical perspective, CAS No. 26060-98-0 exhibits a molecular weight of 332.33 g/mol and a typical purity of ≥95%. Its NHS ester group reacts efficiently with primary amines under mild conditions, enabling site-specific modifications in peptides or proteins. The BOC (tert-butoxycarbonyl) protecting group offers orthogonal deprotection compatibility, a feature highly valued in solid-phase peptide synthesis (SPPS). Researchers often optimize protocols using this reagent for high-yield coupling reactions with minimal racemization.

In bioconjugation applications, BOC-D-MET-OSU serves as a linker for introducing methionine residues with controlled stereochemistry. This is particularly relevant in structural biology studies, where D-amino acids can enhance protease resistance or alter protein-protein interactions. Recent publications discuss its utility in creating fluorescent probes and MRI contrast agents, addressing the rising interest in multimodal imaging techniques.

Handling and storage recommendations for BOC-D-MET-OSU emphasize protection from moisture (desiccated at -20°C) due to the hydrolysis sensitivity of NHS esters. Analytical techniques like HPLC and NMR are routinely employed to verify its stability. For laboratories exploring green chemistry alternatives, solvent systems such as DMSO or DMF are preferred over traditional chlorinated solvents.

The market for BOC-protected amino acid derivatives continues to expand, driven by advancements in personalized medicine and biologics production. As synthetic methodologies evolve, CAS No. 26060-98-0 remains a staple for constructing chiral building blocks with applications ranging from neuroscience research to biomaterials engineering. Future developments may focus on improving its water solubility through salt formation or PEGylation strategies.